1. Home
  2. Product
  3. Main Products
  4. (E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate
(E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate (E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate
Brand Name: Vulcanchem
CAS No.: 877805-42-0
VCID: VC0357271
InChI: InChI=1S/C24H29N3O5/c1-5-26(6-2)14-15-27-20(17-8-7-9-18(31-3)23(17)32-4)19(22(29)24(27)30)21(28)16-10-12-25-13-11-16/h7-13,20,28H,5-6,14-15H2,1-4H3/b21-19+
SMILES: CCN(CC)CCN1C(C(=C(C2=CC=NC=C2)O)C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
Molecular Formula: C24H29N3O5
Molecular Weight: 439.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate

CAS No.: 877805-42-0

Main Products

VCID: VC0357271

Molecular Formula: C24H29N3O5

Molecular Weight: 439.5g/mol

(E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate - 877805-42-0

CAS No. 877805-42-0
Product Name (E)-[1-[2-(Diethylazaniumyl)ethyl]-2-(2,3-dimethoxyphenyl)-4,5-dioxopyrrolidin-3-ylidene]-pyridin-4-ylmethanolate
Molecular Formula C24H29N3O5
Molecular Weight 439.5g/mol
IUPAC Name (4E)-1-[2-(diethylamino)ethyl]-5-(2,3-dimethoxyphenyl)-4-[hydroxy(pyridin-4-yl)methylidene]pyrrolidine-2,3-dione
Standard InChI InChI=1S/C24H29N3O5/c1-5-26(6-2)14-15-27-20(17-8-7-9-18(31-3)23(17)32-4)19(22(29)24(27)30)21(28)16-10-12-25-13-11-16/h7-13,20,28H,5-6,14-15H2,1-4H3/b21-19+
Standard InChIKey PIXHVXBTVAYQMK-XUTLUUPISA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC=NC=C2)\[O-])/C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
SMILES CCN(CC)CCN1C(C(=C(C2=CC=NC=C2)O)C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC=NC=C2)[O-])C(=O)C1=O)C3=C(C(=CC=C3)OC)OC
PubChem Compound 5906851
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19